![molecular formula C20H23Cl2N3O2 B2628210 2-(4-chlorophenoxy)-N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)acetamide CAS No. 1049470-08-7](/img/structure/B2628210.png)
2-(4-chlorophenoxy)-N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
There is a related study that discusses the synthesis of a series of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives . The chemical structures of these synthesized compounds were confirmed by physicochemical and spectral characteristics .Scientific Research Applications
Synthesis and Biological Potentials
A series of derivatives of this compound has been synthesized to explore their antimicrobial and anticancer activities. For instance, a study conducted by Mehta et al. (2019) synthesized a series of derivatives and evaluated them for in vitro antimicrobial (using tube dilution technique) and anticancer (MTT assay) activities. The study also included a molecular docking study, indicating significant antimicrobial activity for some compounds and identifying compound 5 as having good anticancer activity among the synthesized compounds, albeit lower active than standard drugs (5-fluorouracil and tomudex) (Mehta et al., 2019).
Antibacterial Potentials
Another research focus has been on the antibacterial potentials of acetamide derivatives. Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. This study identified compound 8g as the most active growth inhibitor against various bacterial strains, indicating the potential for further development into antibacterial agents (Iqbal et al., 2017).
Antihistaminic Properties
The compound shares structural similarities with known antihistamines, suggesting potential antihistaminic properties. For example, cetirizine, a well-known antihistamine, is a derivative of a structurally related piperazine compound, indicating the relevance of this chemical structure in the development of antihistaminic drugs (Arlette, 1991).
Anticancer and Enzyme Inhibition
Some derivatives have been identified as potent inhibitors of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), which is relevant for the treatment of diseases involving ACAT-1 overexpression, suggesting a potential application in treating certain cancers (Shibuya et al., 2018).
Memory Enhancement
Research also extends to the effects of similar compounds on cognitive functions. For example, a study on the synthesis of 4-substituted piperazin-1-yl 2-[1-(pyridine-2-yl)ethoxy] acetamide showed effects on the enhancement of memory ability in mice, suggesting potential applications in neurodegenerative diseases or cognitive disorders (Li Ming-zhu, 2008).
Future Directions
The related study suggests that the synthesized compounds may be used as a lead for rational drug designing for the anticancer molecules . This indicates a potential future direction for the research and development of “2-(4-chlorophenoxy)-N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)acetamide” and its derivatives.
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23Cl2N3O2/c21-16-1-5-18(6-2-16)25-13-11-24(12-14-25)10-9-23-20(26)15-27-19-7-3-17(22)4-8-19/h1-8H,9-15H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PROYYUIQUAYZBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCNC(=O)COC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenoxy)-N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.